HYPOL XP 5

• CAS No.: 123140-35-2
• Molecular Formula: C6H14N2O
• Synonyms: HYPOL XP 5

Description

HYPOL XP 5 is a high-performance polypropylene (PP) production technology developed by Mitsui Chemicals. It is an evolution of the Hypol process, which integrates liquid-phase bulk polymerization with gas-phase reactors to produce PP homopolymers and copolymers . The Hypol process, first commercialized in the 1980s, employs a multi-stage reactor system (typically 2–4 reactors) to optimize molecular weight distribution and copolymer content. This compound utilizes advanced Ziegler-Natta catalysts (e.g., TK-II or RK series), enabling high catalytic activity (~50,000 g PP/g catalyst) and precise control over melt flow rate (MFR: 0.5–50 g/10 min) . This technology is widely used in Asia and Europe for producing high-impact copolymers, with applications in automotive parts, packaging, and fibers.

Comparison with Similar Compounds

Comparison with Similar Compounds/Technologies

Hypol XP 5 vs. Spheripol (LyondellBasell)

Parameter	This compound	Spheripol
Reactor Configuration	2 liquid-phase loop + 2 gas-phase	2 liquid-phase loop + 1 gas-phase
Catalyst System	5th-gen Ziegler-Natta (RK series)	4th-gen Ziegler-Natta (Avant Z)
MFR Range	0.5–50 g/10 min	1–45 g/10 min
Hydrogen Sensitivity	High (allows rapid MFR adjustment)	Moderate
Energy Consumption	1.8–2.2 GJ/ton PP	2.0–2.5 GJ/ton PP
Key Product	High-impact copolymer (MFR 2–5)	Homopolymer (MFR 10–30)

Research Findings :

• Catalyst Efficiency : this compound’s RK catalyst achieves 15–20% higher activity than Spheripol’s Avant Z, reducing residual ash content in PP by 30% .
• Product Uniformity : Hypol’s dual gas-phase reactors enable tighter control over ethylene content (±0.3 wt%) compared to Spheripol (±0.5 wt%) .

This compound vs. Unipol (Dow Chemical)

Parameter	This compound	Unipol
Reactor Type	Hybrid (liquid + gas-phase)	Gas-phase fluidized bed
Catalyst	Ziegler-Natta	Metallocene/Single-site
Ethylene Incorporation	Up to 12 wt%	Up to 15 wt%
Cycle Time	2–3 hours	4–6 hours
Capital Cost	$200–250 million (300 kta plant)	$300–350 million (300 kta plant)

Research Findings :

• Morphology : this compound produces spherical PP particles (avg. diameter: 1.2 mm) with narrower size distribution (PDI: 1.2) vs. Unipol’s irregular granules (PDI: 1.5) .
• Thermal Stability : Hypol PP shows 10% higher Vicat softening temperature (162°C vs. 148°C for Unipol) due to optimized copolymer branching .

This compound vs. Catalloy (LyondellBasell)

Parameter	This compound	Catalloy
Process Flexibility	Limited to ethylene-propylene copolymers	Multi-monomer (ethylene, butene, etc.)
Density Range	0.89–0.91 g/cm³	0.85–0.92 g/cm³
Applications	Automotive, rigid packaging	Adhesives, soft films
Catalyst Cost	$1.2–1.5/kg PP	$2.0–2.5/kg PP

Research Findings :

• Mechanical Properties : Hypol PP exhibits 20% higher tensile strength (35 MPa vs. 29 MPa) but lower elongation at break (300% vs. 500%) compared to Catalloy .

Critical Analysis and Industry Outlook

This compound excels in producing high-impact PP with superior thermal and mechanical properties, making it ideal for automotive applications. However, its reliance on Ziegler-Natta catalysts limits its ability to synthesize specialty polymers (e.g., ultra-high MFR or elastomeric PP) compared to metallocene-based processes like Unipol. Recent advances in Hypol II (post-2010) have addressed energy efficiency gaps, reducing CO₂ emissions by 15% through optimized heat recovery .

Q & A

Q. What cross-disciplinary methodologies are emerging for integrating this compound into hybrid materials (e.g., polymer composites or nano-carriers), and how can interfacial compatibility issues be systematically evaluated?

• Methodological Answer : Employ scanning electron microscopy (SEM) with energy-dispersive X-ray spectroscopy (EDX) to map composite homogeneity. Test mechanical properties via nanoindentation and thermal stability via differential scanning calorimetry (DSC). Collaborate with materials scientists to co-design characterization protocols .